N-(2-(4-(3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoyl)piperazin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-[4-[3-(2,4-dioxopyrimidin-1-yl)propanoyl]piperazin-1-yl]ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H25N5O6/c27-18-3-6-26(21(30)23-18)7-4-19(28)25-11-9-24(10-12-25)8-5-22-20(29)15-1-2-16-17(13-15)32-14-31-16/h1-3,6,13H,4-5,7-12,14H2,(H,22,29)(H,23,27,30)
• InChI Key: MFUMRHVYJNGVRB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)C2=CC3=C(C=C2)OCO3)C(=O)CCN4C=CC(=O)NC4=O
• Molecular Formula: C21H25N5O6
• Molecular Weight: 443.5 g/mol
• CAS No.: 1219903-41-9

Description

N-(2-(4-(3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoyl)piperazin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C21H25N5O6 and its molecular weight is 443.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Pharmacological Evaluation :

  • Novel heterocyclic carboxamides, including variants of the compound , were evaluated for potential antipsychotic properties. They showed promising in vitro binding to dopamine and serotonin receptors and in vivo antagonism of apomorphine-induced responses in mice, indicating potential as antipsychotic agents (Norman et al., 1996).

• Antimicrobial and Anticancer Applications :

  • A series of novel derivatives, including those with the compound, were synthesized and evaluated for antimicrobial activity. Certain derivatives showed potent inhibitory activity against Gram-positive and Gram-negative bacteria, indicating their potential as antimicrobial agents (Krishnamurthy et al., 2011).
  • In another study, derivatives of the compound were synthesized and screened for cytotoxic activities against human tumor cell lines, showing potential anti-proliferative properties and potential use in cancer therapy (Rahmouni et al., 2016).

• Anti-Inflammatory and Analgesic Potential :

  • The compound and its derivatives were synthesized and evaluated as COX-1/COX-2 inhibitors, demonstrating significant analgesic and anti-inflammatory activities. This suggests potential therapeutic applications in managing pain and inflammation (Abu‐Hashem et al., 2020).

• Polyamide Synthesis :

  • The compound was used in the synthesis of polyamides containing uracil and adenine, contributing to the development of new polymeric materials with potential applications in various fields, including material science (Hattori & Kinoshita, 1979).

• Antiviral Applications :

  • Research into the synthesis of benzamide-based aminopyrazoles and their fused heterocycles showed remarkable antiavian influenza virus activity. This indicates the potential use of the compound and its derivatives in antiviral therapies (Hebishy et al., 2020).